Cas no 33116-58-4 (3-O-Benzyl 16-Epiestriol)

• Product Name: 3-O-Benzyl 16-Epiestriol
• CAS No: 33116-58-4
• MF: C₂₅H₃₀O₃
• MW: 378.503907680511
• CID: 825565
• PubChem ID: 70632387
• Update Time: 2025-04-19

3-O-Benzyl 16-Epiestriol Chemical and Physical Properties

Names and Identifiers

• 3-O-Benzyl 16-Epiestriol
• (8R,9S,13S,14S,16S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
• J-019030
• (16beta,17beta)-3-(Benzyloxy)estra-1,3,5(10)-triene-16,17-diol
• 3-(Benzyloxy)-estra-1,3,5(10)-triene-16beta,17beta-diol
• SCHEMBL11673825
• (16beta,17beta)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol
• 33116-58-4
• DTXSID30742562
• 3-(Benzyloxy)-estra-1,3,5(10)-triene-16beta,17beta-diol; (16beta,17beta)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol;

• Inchi： 1S/C25H30O3/c1-25-12-11-20-19-10-8-18(28-15-16-5-3-2-4-6-16)13-17(19)7-9-21(20)22(25)14-23(26)24(25)27/h2-6,8,10,13,20-24,26-27H,7,9,11-12,14-15H2,1H3/t20-,21-,22+,23+,24+,25+/m1/s1
• InChI Key： GDUPBUZZJUIEDX-FLEOUKIISA-N
• SMILES： O[C@H]1[C@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 378.21949481g/mol
• Monoisotopic Mass: 378.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids